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Compound of Interest

Compound Name: 2-Bromo-2'-fluoroacetophenone

Cat. No.: B017065 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-2'-fluoroacetophenone, a key intermediate in various organic syntheses. The

information is presented to be a valuable resource for laboratory and research applications.

Core Physical and Chemical Properties
2-Bromo-2'-fluoroacetophenone is an organic compound with the molecular formula

C₈H₆BrFO.[1] It is recognized for its role as a building block in the synthesis of more complex

molecules, particularly in the pharmaceutical and material science sectors.[1] The compound's

reactivity is largely attributed to the presence of the bromine, fluorine, and carbonyl functional

groups.[1]

Quantitative Data Summary
The physical properties of 2-Bromo-2'-fluoroacetophenone are summarized in the table

below for easy reference and comparison. Data has been compiled from various chemical

suppliers and databases.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b017065?utm_src=pdf-interest
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.smolecule.com/products/s672233
https://www.smolecule.com/products/s672233
https://www.smolecule.com/products/s672233
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Units Conditions Citations

Molecular

Formula
C₈H₆BrFO - - [1][2]

Molecular Weight 217.04 g/mol - [1][2][3]

Melting Point 25 - 34 °C - [3][4][5]

Boiling Point 83 - 85 °C - [4][6]

Density 1.574 g/mL at 25 °C [3][4][6]

Refractive Index 1.563 - at 20 °C [3][4][6]

Flash Point >110 °C - [4][6]

Appearance
White to Off-

White Solid
- - [4][6]

Solubility Slightly soluble -
Chloroform,

Methanol
[4][6]

Stability Unstable - In DMSO [4][6]

Experimental Protocols
Detailed methodologies for the synthesis of 2-Bromo-2'-fluoroacetophenone are crucial for

researchers. Below is a common experimental protocol for its preparation.

Synthesis of 2-Bromo-2'-fluoroacetophenone from 2'-
Fluoroacetophenone
This procedure outlines the bromination of 2'-fluoroacetophenone to yield the target compound.

Materials:

1-(2-fluorophenyl)ethanone (2'-Fluoroacetophenone)

Bromine
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Acetic acid

Saturated aqueous sodium bicarbonate

Ethyl acetate

Anhydrous magnesium sulfate

Water

Saturated brine

Procedure:

A solution of 1-(2-fluorophenyl)ethanone (15.1 g) is prepared in acetic acid (150 mL).[4]

Bromine (5.8 mL) is added slowly and dropwise to the solution.[4]

The reaction mixture is stirred at room temperature for 2 hours.[4]

Upon completion, the acetic acid is removed by distillation under reduced pressure.[4]

The remaining residue is dissolved in a saturated aqueous solution of sodium bicarbonate

and then extracted with ethyl acetate.[4]

The organic phase is washed sequentially with saturated aqueous sodium bicarbonate,

water, and saturated brine.[4]

The washed organic phase is dried over anhydrous magnesium sulfate.[4]

After filtration to remove the drying agent, the organic phase is concentrated under reduced

pressure to yield 2-bromo-2'-fluoroacetophenone as a light yellow oil (22.91 g, 97% yield).

[4]

Visualized Workflows and Pathways
To further clarify the experimental processes and logical relationships, the following diagrams

have been generated using Graphviz.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.benchchem.com/product/b017065?utm_src=pdf-body
https://m.chemicalbook.com/ProductChemicalPropertiesCB8182528_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017065?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis Workflow for 2-Bromo-2'-fluoroacetophenone

Reactants

Reaction Step

Workup and Purification

Final Product

1-(2-fluorophenyl)ethanone

Mix and stir at room temperature for 2 hours

Bromine Acetic Acid (Solvent)

Remove solvent (distillation)

Dissolve in NaHCO3 (aq)

Extract with Ethyl Acetate

Wash organic phase

Dry with MgSO4

Concentrate under reduced pressure

2-Bromo-2'-fluoroacetophenone
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Caption: A flowchart illustrating the synthesis of 2-Bromo-2'-fluoroacetophenone.
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General Workflow for Melting Point Determination

Sample Preparation

Measurement

Result

Ensure sample is dry and pure

Load a small amount into a capillary tube

Place capillary tube in melting point apparatus

Heat slowly near the expected melting point

Record the temperature at which melting begins

Record the temperature at which melting is complete

Report the melting point as a range

Click to download full resolution via product page

Caption: A generalized workflow for determining the melting point of a solid compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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